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Jerveratrum-type alkaloids
Jerveratrum-type alkaloids are a class of naturally occurring organic compounds derived from the raphides crystal system, commonly found in various plant species. These alkaloids exhibit diverse chemical structures and pharmacological activities, making them of significant interest to chemists and medicinal researchers. Jerveratrum-type alkaloids typically contain a tricyclic core structure with additional functional groups such as hydroxyl, amino, or carboxylic acid moieties.
These compounds are known for their potent cardiovascular effects, including inotropic and chronotropic actions. They can modulate the contraction of cardiac muscles by interacting with specific ion channels and receptors. Due to their complex chemical nature, these alkaloids have been used in traditional medicine for centuries, particularly in treating various heart conditions. Modern research has also explored their potential therapeutic applications in other diseases such as hypertension, arrhythmia, and inflammation.
The isolation and purification of jerveratrum-type alkaloids are challenging due to their structural complexity and low natural abundance. However, advancements in analytical techniques have significantly improved the extraction and identification of these valuable compounds.
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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...
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3-cyano-4-nitroindole Cas No: 4770-00-7 -
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